Cas no 473927-62-7 (N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride)

• Product Name: N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride
• CAS No: 473927-62-7
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 2154103
• PubChem ID: 22318564
• Update Time: 2025-10-29

N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl-(1H-imidazol-2-ylmethyl)-amine
• ethyl(1H-imidazol-2-ylmethyl)amine dihydrochloride
• YBZZOLVIHMQPDY-UHFFFAOYSA-N
• N-(1H-imidazol-2-ylmethyl)ethanamine
• 473927-62-7
• ethyl[(1H-imidazol-2-yl)methyl]amine
• N-((1H-Imidazol-2-yl)methyl)ethanamine
• starbld0025464
• DB-342855
• AKOS005175086
• EN300-1259224
• SCHEMBL1040322
• ALBB-015239
• N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride

• MDL： MFCD08060918
• Inchi： 1S/C6H11N3/c1-2-7-5-6-8-3-4-9-6/h3-4,7H,2,5H2,1H3,(H,8,9)
• InChI Key： YBZZOLVIHMQPDY-UHFFFAOYSA-N
• SMILES： N(CC)CC1=NC=CN1

Computed Properties

• Exact Mass: 125.095297364Da
• Monoisotopic Mass: 125.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.7Ų

N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride Security Information

• HazardClass：IRRITANT

Additional information on N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride

Comprehensive Overview of N-(1H-Imidazol-2-ylmethyl)ethanamine Dihydrochloride (CAS No. 473927-62-7)

N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride (CAS No. 473927-62-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its imidazole backbone and ethylamine side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for applications ranging from drug development to material science. Researchers are particularly interested in its potential role in modulating enzymatic activity and receptor interactions, which aligns with current trends in precision medicine and targeted therapy.

The growing demand for small-molecule modulators in therapeutic development has propelled interest in compounds like N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride. Its imidazole ring is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in modern medicinal chemistry. Recent studies highlight its utility in designing enzyme inhibitors, particularly those targeting metabolic pathways implicated in chronic diseases. This aligns with the surge in searches for "innovative drug scaffolds" and "bioactive intermediates" across scientific databases and AI-driven platforms.

From a synthetic perspective, CAS No. 473927-62-7 offers advantages due to its water-soluble dihydrochloride salt form, facilitating purification and handling in laboratory settings. Its stability under physiological pH conditions makes it suitable for in vitro assays, a topic frequently queried in research forums. The compound's compatibility with cross-coupling reactions further enhances its appeal for constructing complex molecular architectures, addressing the industry's need for "multifunctional building blocks."

In the context of green chemistry trends, researchers are exploring eco-friendly derivatization methods for N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride. This responds to increasing searches for "sustainable synthetic routes" and "low-toxicity intermediates." The compound's potential in catalysis and ligand design also intersects with nanotechnology applications, another hot topic in materials science communities.

Analytical characterization of 473927-62-7 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, reflecting the compound's high purity requirements for research use. These methodological details address common queries about "quality control in pharmaceutical intermediates." The dihydrochloride form ensures better solubility for biological screening, a critical factor in early-stage drug discovery workflows that dominate biotech industry discussions.

Emerging applications of this compound include its investigation as a precursor for metal-organic frameworks (MOFs), connecting to trending searches about "advanced functional materials." Its bifunctional nature allows coordination with various metal ions, opening possibilities in sensor development and molecular recognition systems. Such interdisciplinary potential makes N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride a recurring subject in grant proposals and patent applications.

Storage and handling protocols for CAS 473927-62-7 emphasize standard laboratory practices, with particular attention to moisture control due to its hygroscopic properties. These practical considerations respond to frequently asked questions in chemical procurement platforms about "stable storage conditions for amine derivatives." The compound's shelf life and compatibility with common organic solvents are additional points of technical interest for synthetic chemists.

The commercial availability of N-(1H-Imidazol-2-ylmethyl)ethanamine dihydrochloride through specialized chemical suppliers meets the needs of academic and industrial researchers engaged in high-throughput screening programs. Its inclusion in fragment-based drug design libraries underscores its relevance in contemporary drug discovery pipelines, a subject generating substantial traffic in scientific search engines.

Future research directions may explore the compound's utility in bioconjugation strategies or as a template for heterocyclic expansion reactions. These prospects align with emerging trends in chemical biology and therapeutic agent optimization, addressing persistent search queries about "next-generation chemical tools." The continued investigation of 473927-62-7 demonstrates how classical organic synthesis principles intersect with cutting-edge biomedical innovation.